Cas no 2034345-17-8 (N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 2034345-17-8
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.388241767883
• CID: 5869905
• PubChem ID: 119102043
• Update Time: 2025-05-17

N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide
• 2034345-17-8
• N-(furan-2-ylmethyl)-N'-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)oxamide
• N1-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-N2-(furan-2-ylmethyl)oxalamide
• F6519-4513
• N'-[(furan-2-yl)methyl]-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]ethanediamide
• AKOS026702456

• Inchi： 1S/C16H16N4O3S/c21-15(17-10-12-4-1-8-23-12)16(22)18-11-13(14-5-2-9-24-14)20-7-3-6-19-20/h1-9,13H,10-11H2,(H,17,21)(H,18,22)
• InChI Key： TXBAJZQBCLPCSV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C(NCC1=CC=CO1)=O)=O)N1C=CC=N1

Computed Properties

• Exact Mass: 344.09431156g/mol
• Monoisotopic Mass: 344.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 117Ų

Additional information on N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide

Comprehensive Overview of N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 2034345-17-8)

The compound N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide, identified by its CAS No. 2034345-17-8, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a furan ring, a pyrazole moiety, and a thiophene group, make it a versatile candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets through multiple binding sites.

In recent years, the demand for heterocyclic compounds like N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide has surged due to their relevance in developing novel therapeutics. The pyrazole and thiophene components are known for their pharmacological properties, such as anti-inflammatory and antimicrobial activities. This has led to increased searches for "pyrazole derivatives in drug development" and "thiophene-based bioactive compounds" across scientific databases and search engines. The compound's CAS No. 2034345-17-8 is often queried by researchers seeking detailed synthetic protocols or spectroscopic data.

From a synthetic perspective, the preparation of N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide involves multi-step organic reactions, including amide bond formation and heterocyclic coupling. Its furan and thiophene rings contribute to its electron-rich nature, making it a potential candidate for optoelectronic applications. Queries such as "furan-thiophene hybrid molecules" and "amide-based heterocycles" reflect the growing interest in its material science applications. The compound's stability and solubility profile further enhance its utility in diverse research areas.

The pharmacological potential of N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide is another hot topic. Recent studies suggest that its structural analogs exhibit promising activity against enzyme targets involved in metabolic disorders. This aligns with the rising trend of "small molecule inhibitors for metabolic diseases" in academic and industrial research. The compound's CAS No. 2034345-17-8 is frequently cited in patents and publications exploring its derivatives for therapeutic use.

Environmental and sustainability considerations are also driving interest in this compound. Researchers are investigating greener synthetic routes for N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide, reflecting the broader shift toward "green chemistry in heterocyclic synthesis." Its biodegradability and low toxicity profile make it an attractive subject for eco-friendly drug design. Searches for "sustainable heterocyclic compounds" often lead to discussions about this molecule and its analogs.

In summary, N'-(furan-2-yl)methyl-N-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 2034345-17-8) represents a multifaceted compound with applications spanning drug discovery, material science, and sustainable chemistry. Its unique blend of furan, pyrazole, and thiophene motifs positions it as a valuable tool for researchers addressing contemporary challenges in these fields. As interest in "multi-functional heterocycles" grows, this compound is poised to remain a focal point of scientific inquiry.